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Compound of Interest

Compound Name:
2,2-Dimethoxy-2-

phenylacetophenone

Cat. No.: B1663997 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 2,2-Dimethoxy-2-
phenylacetophenone, a widely used photoinitiator. The document details its molecular

structure, chemical properties, and primary applications, with a focus on data relevant to

research and development.

Molecular Structure and Identification
2,2-Dimethoxy-2-phenylacetophenone, also known by synonyms such as Benzil dimethyl

acetal and Irgacure 651, is an organic compound crucial for initiating photopolymerization

reactions.[1][2] It belongs to the class of aromatic ketones.[3]

IUPAC Name: 2,2-dimethoxy-1,2-diphenylethanone[1][4]

CAS Number: 24650-42-8[3][5][6][7][8]

Molecular Formula: C₁₆H₁₆O₃[3][6][8]

The molecular structure features a central carbonyl group bonded to a phenyl ring and a

carbon atom substituted with two methoxy groups and another phenyl ring. This structure is key

to its ability to undergo homolytic cleavage upon exposure to UV radiation.[3]
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Physicochemical and Spectroscopic Data
The physical and chemical properties of 2,2-Dimethoxy-2-phenylacetophenone are

summarized below. This compound typically appears as a white to off-white crystalline solid.[3]

[7] It is stable under normal conditions but is sensitive to light and incompatible with strong

acids and oxidizing agents.[9]

Property Value Reference(s)

Molecular Weight 256.30 g/mol [1][5][6]

Melting Point 67-70 °C [4][9]

Boiling Point 169 °C at 7 mmHg [10]

Density ~1.13 g/cm³ [4][10]

Appearance
White to off-white crystalline

solid
[3][7][9]

Solubility
Soluble in acetone, ethyl

acetate, hot methanol
[3][9]

Insoluble in water [3][9]

Applications in Research and Industry
The primary application of 2,2-Dimethoxy-2-phenylacetophenone is as a photoinitiator for

free-radical polymerization.[2][3] It is extensively used in UV-curable systems such as coatings,

adhesives, printing inks, and dental resins.[3] Upon absorption of UV light, it generates free

radicals that initiate the polymerization of monomers and oligomers, particularly acrylates.[3][7]
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Application Area
Typical Concentration (%
w/w)

Reference(s)

Clear Varnishes 1.0 – 1.5 [11]

Printing Inks 3.0 – 6.0 [11]

Printing Plates 1.0 – 1.5 [11]

Photoresists 2.0 – 5.0 [11]

Methacrylate Monomers As low as 0.25 [11][12]

Experimental Protocols
Several methods for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone have been

documented. One common industrial method involves the reaction of benzil with dimethyl

sulfate and an alkali metal methylate (like sodium methylate) in a nonpolar organic solvent.[13]

[14]

Exemplary Protocol (from Patent US5081307A):[13]

Add 105.1 g of benzil and 81.6 g of dimethyl sulfate to 600 ml of xylene.

Introduce 5 g of polyethylene glycol (PEG-400) as a catalyst.

Stir the mixture efficiently at room temperature.

Add 38.4 g of powdered sodium methylate in portions over 4 hours, maintaining the

temperature at 15-20°C.

Age the mixture under the same conditions for an additional 3 hours.

Wash the reaction mixture with 200 ml of water.

Separate the aqueous layer. The product remains in the organic phase and can be purified

by recrystallization.[3]
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Other reported synthetic routes include the Claisen-Schmidt condensation and Friedel-Crafts

acylation.[15]

This protocol describes the use of 2,2-Dimethoxy-2-phenylacetophenone as a photoinitiator

to prepare a simple UV-curable resin.[11]

Materials:

Acrylate monomer or oligomer (e.g., trimethylolpropane triacrylate, TMPTA)

2,2-Dimethoxy-2-phenylacetophenone (DMPA)

Glass vial with a magnetic stir bar

Procedure:

Dissolution: Weigh the desired amount of DMPA and add it to the acrylate monomer in the

glass vial. For a 1% w/w solution, add 0.1 g of DMPA to 9.9 g of the acrylate.

Mixing: Stir the mixture at room temperature until the DMPA is completely dissolved. Gentle

heating (40-50°C) may be applied for highly viscous resins.

Sample Preparation: Dispense the resin onto a substrate or into a mold.

UV Curing: Expose the sample to a UV light source of appropriate wavelength and intensity

to initiate polymerization. Curing time will depend on the resin thickness, DMPA

concentration, and UV light intensity.

Mechanism of Action and Visualization
Upon absorption of UV radiation, 2,2-Dimethoxy-2-phenylacetophenone undergoes a Norrish

Type I cleavage. The bond between the carbonyl carbon and the adjacent quaternary carbon

breaks, forming two primary radical fragments: a benzoyl radical and an α,α-dimethoxybenzyl

radical.[16][17] These free radicals then react with monomer units (e.g., acrylates), initiating the

chain-growth polymerization process that leads to the formation of a cross-linked polymer

network.[10][16]

The following diagram illustrates the logical workflow of the photoinitiation process.
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Caption: Photoinitiation mechanism of DMPA leading to polymer formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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